Gadolinium chloride

• IUPAC Name: trichlorogadolinium
• InChI: InChI=1S/3ClH.Gd/h3*1H;/q;;;+3/p-3
• InChI Key: MEANOSLIBWSCIT-UHFFFAOYSA-K
• Canonical SMILES: Cl[Gd](Cl)Cl
• Molecular Formula: Cl3Gd
• Molecular Weight: 263.6 g/mol
• Physical Description: White crystals; Soluble in water; [Merck Index]
• CAS No.: 10138-52-0

Description

Gadolinium chloride, also known as gadolinium trichloride, is a chemical compound with the formula GdCl₃. It is a colorless, hygroscopic, water-soluble solid that is commonly encountered as its hexahydrate form, GdCl₃·6H₂O. This compound is of particular interest due to its unique magnetic properties, which make it useful in various scientific and industrial applications .

Mechanism of Action

Target of Action

Gadolinium chloride primarily targets the calcium-sensing receptor (CaSR) . It acts as an agonist, inducing NLRP3 inflammasome activation in bone marrow-derived macrophages . It also blocks stretch-activated calcium channels and inhibits the increase in intracellular calcium ion concentration in hypotonic-stimulated pulmonary artery smooth muscle cells .

Mode of Action

As a CaSR agonist, this compound interacts with its targets by mimicking the action of calcium. This interaction leads to the activation of the NLRP3 inflammasome in macrophages . Additionally, it inhibits stretch-activated calcium channels, thereby preventing the increase in intracellular calcium ion concentration .

Biochemical Pathways

This compound affects several biochemical pathways. It has been suggested that Gd³⁺, as a Ca²⁺ analogue, might perturb mitochondrial Ca²⁺ metabolism, consequently affecting mitochondrial functions . It also influences the proliferation and activation of microglia in the retina after optic nerve crush (ONC), significantly inhibiting the morphological changes of microglia .

Pharmacokinetics

The pharmacokinetics of this compound is largely dependent on renal function. Approximately 90% of administered gadolinium-based contrast agents (GBCAs), which include this compound, is excreted in the urine within 24 hours in patients with normal renal function . In patients with impaired renal function, the excretion process is prolonged, leading to a longer half-life .

Result of Action

The action of this compound results in several molecular and cellular effects. It has been found to cause an elevation of endoplasmic reticulum stress biomarkers, rapid accumulation of intracellular reactive oxygen species (ROS), increased levels of cellular Ca²⁺, and both time- and dose-dependent cell death . Furthermore, it can regulate the distribution and morphological change of the retinal microglia and protect the ganglion cells by eliminating M1 microglia selectively .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. Moreover, the physiological changes it induces can be affected by the presence of physiological anions such as phosphate and carbonate .

Biochemical Analysis

Biochemical Properties

Gadolinium chloride is widely used experimentally as an inhibitor of stretch-activated ion channels and physiological responses of tissues to mechanical stimulation . It has some biophysical properties that are similar to those of calcium . This compound is a special activator of the calcium-sensing receptor (CaSR) .

Cellular Effects

Exposure of cells to this compound has been found to cause elevation of endoplasmic reticulum stress biomarkers, rapid accumulation of intracellular reactive oxygen species (ROS), increased levels of cellular calcium, and both time- and dose-dependent cell death . This compound has been reported to attenuate liver injury caused by a variety of toxicants .

Molecular Mechanism

This compound provides a source of the Gd3+ ion which is described to be a mechanosensitive Ca2+ channel blocker . The Gd3+ species has an f7 electronic configuration with seven unpaired electrons, resulting in a highly paramagnetic behavior . This results in a brighter signal on T1-weighted images in magnetic resonance imaging (MRI) .

Temporal Effects in Laboratory Settings

This compound has been shown to cause both time- and dose-dependent cell death . The stability of these agents is not only important with regard to the release of Gd3+ but also for the risk of transmetalation and endogenous metal sequestration .

Dosage Effects in Animal Models

In a large-animal model, gadolinium tissue concentrations in various organs were observed 10 weeks after one injection of gadolinium-based contrast agents . The concentrations were increased in a dose-dependent manner .

Metabolic Pathways

This compound is involved in the regulation of calcium homeostasis . It has been reported to attenuate liver injury by inhibiting the function of the mononuclear phagocytic system .

Transport and Distribution

Gadolinium is known to be retained in tissues long after exposure . Approximately 90% of administered gadolinium-based contrast agent is excreted in the urine within 24 hours in patients with normal renal function .

Subcellular Localization

The subcellular localization of this compound is not well studied. It is known that gadolinium is retained in tissues long after exposure

Preparation Methods

Synthetic Routes and Reaction Conditions: Gadolinium chloride is typically prepared by the “ammonium chloride” route, which involves the initial synthesis of ammonium pentachlorogadolinate. This material can be prepared from gadolinium oxide at reaction temperatures of 230°C: [ \text{10 NH}_4\text{Cl} + \text{Gd}_2\text{O}_3 \rightarrow 2 (\text{NH}_4)_2[\text{GdCl}_5] + 6 \text{NH}_3 + 3 \text{H}_2\text{O} ] The pentachloride is then decomposed at 300°C: [ (\text{NH}_4)_2[\text{GdCl}_5] \rightarrow \text{GdCl}_3 + 2 \text{NH}_4\text{Cl} ] Alternatively, this compound can be synthesized by reacting solid gadolinium with hydrochloric acid at 600°C: [ \text{Gd} + 3 \text{HCl} \rightarrow \text{GdCl}_3 + \frac{3}{2} \text{H}_2 ]

Industrial Production Methods: The ammonium chloride route is more popular and cost-effective compared to other methods. The hexahydrate form of this compound is prepared by dissolving gadolinium oxide or this compound in concentrated hydrochloric acid, followed by evaporation .

Chemical Reactions Analysis

Types of Reactions: Gadolinium chloride undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form gadolinium oxide.

Reduction: It can be reduced using calcium in metallothermic reactions.

Substitution: this compound can participate in substitution reactions with other halides.

Common Reagents and Conditions:

Oxidation: Typically involves heating in the presence of oxygen.

Reduction: Involves the use of calcium at high temperatures.

Substitution: Reactions with other halides such as bromides or fluorides.

Major Products:

Oxidation: Gadolinium oxide (Gd₂O₃)

Reduction: Metallic gadolinium

Substitution: Gadolinium bromide (GdBr₃), gadolinium fluoride (GdF₃).

Scientific Research Applications

Gadolinium chloride has a wide range of applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of other gadolinium compounds.

Biology: Employed in various biochemical assays and studies.

Medicine: Widely used as a contrast agent in magnetic resonance imaging (MRI) due to its paramagnetic properties.

Industry: Utilized in the production of high-performance magnets, superconductors, and phosphors for color television tubes and LED lights .

Comparison with Similar Compounds

• Europium chloride (EuCl₃)
• Terbium chloride (TbCl₃)
• Dysprosium chloride (DyCl₃)

Comparison: Gadolinium chloride is unique among these compounds due to its high magnetic susceptibility and the maximum number of unpaired electrons. This makes it particularly effective as a contrast agent in MRI. While europium and terbium chlorides also exhibit paramagnetic properties, they do not match the magnetic strength and stability of this compound. Dysprosium chloride, on the other hand, has a higher magnetic susceptibility but is less commonly used in medical applications due to its higher toxicity .